Cas no 94083-66-6 (2-Bromo-4-fluoro-1-(prop-2-en-1-yloxy)benzene)

• Product Name: 2-Bromo-4-fluoro-1-(prop-2-en-1-yloxy)benzene
• CAS No: 94083-66-6
• MF: C₉H₈BrFO
• MW: 231.061625480652
• MDL: MFCD09948964
• CID: 4342552
• PubChem ID: 13357583
• Update Time: 2025-04-24

2-Bromo-4-fluoro-1-(prop-2-en-1-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-4-fluoro-1-(2-propenyloxy)-
• 2-bromo-4-fluoro-1-prop-2-enoxybenzene
• 2-bromo-4-fluoro-1-(prop-2-en-1-yloxy)benzene
• Benzene, 2-bromo-4-fluoro-1-(2-propen-1-yloxy)-
• 1-Bromo-2-allyloxy-5-fluorobenzene
• 1-(allyloxy)-2-bromo-4-fluorobenzene
• AKOS000192372
• 94083-66-6
• TWQWKEKIPAEXME-UHFFFAOYSA-N
• SCHEMBL1866912
• starbld0036956
• 2-Bromo-4-fluoro-1-(prop-2-en-1-yloxy)benzene

• MDL： MFCD09948964
• Inchi： 1S/C9H8BrFO/c1-2-5-12-9-4-3-7(11)6-8(9)10/h2-4,6H,1,5H2
• InChI Key： TWQWKEKIPAEXME-UHFFFAOYSA-N
• SMILES： C1(OCC=C)=CC=C(F)C=C1Br

Computed Properties

• Exact Mass: 229.97426Da
• Monoisotopic Mass: 229.97426Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

2-Bromo-4-fluoro-1-(prop-2-en-1-yloxy)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers